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Compound of Interest

Compound Name: 3-Ethylhexanoic acid

Cat. No.: B1594205

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the commercial
availability, suppliers, and key technical data for 3-Ethylhexanoic acid (CAS No. 41065-91-2).
This document is intended to serve as a valuable resource for professionals in research,
particularly in the fields of organic synthesis and drug development. While 3-Ethylhexanoic
acid is a commercially available compound, its isomer, 2-Ethylhexanoic acid, is more widely
documented in scientific literature and industrial applications. This guide will primarily focus on
3-Ethylhexanoic acid, with comparative and application data drawn from its more prevalent
isomer where relevant.

Chemical and Physical Properties

3-Ethylhexanoic acid is a branched-chain carboxylic acid. A summary of its key chemical and
physical properties is presented in Table 1. This data has been compiled from various chemical
suppliers and databases.[1][2][3][4][5]
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Property Value

Molecular Formula C8H1602[2][4]1[5]

Molecular Weight 144.21 g/mol [2][4][5]

CAS Number 41065-91-2[2][4][5]
Appearance Colorless liquid

Boiling Point 234.6 °C at 760 mmHg[2][3][5]
Density 0.926 g/cm?3[2][3]

Flash Point 116.6 °C[2][3][5]

Refractive Index

1.435[3][5]

Vapor Pressure

0.0182 mmHg at 25°C[2]

LogP 2.28740[2][3]
PSA 37.30000[2][3][5]
Hydrogen Bond Donor Count 1[2]

Hydrogen Bond Acceptor Count 2[2]

Rotatable Bond Count 5[2]

Commercial Availability and Suppliers

3-Ethylhexanoic acid is available from a variety of chemical suppliers, typically in research

and development quantities. The product has achieved commercial mass production, indicating

its availability for larger-scale needs as well.[2] Below is a summary of some of the key

suppliers and their offerings.
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Supplier Purity/Grade Available Quantities
American Custom Chemicals
_ 95.00% 5Smg(?]
Corporation
AK Scientific Not specified 100mg, 250mg[2]
Sigma-Aldrich Not specified Various, inquire for details[6]
BOC Sciences Qualified Product Inquire for details[7]
98% (from raw suppliers),
LookChem 95.00% (from reagent Various, inquire for details[2]
suppliers)
ChemicalBook Not specified Various, inquire for details[8]
Guidechem Not specified Various, inquire for details[5]

Note: Pricing and availability are subject to change. It is recommended to contact the suppliers
directly for the most current information.

Purity and Impurities

Commercially available 3-Ethylhexanoic acid is typically offered with purities ranging from
95% to 98%.[2] For drug development and other sensitive applications, it is crucial to obtain a
certificate of analysis (CoA) from the supplier to understand the impurity profile. Common
impurities in carboxylic acids can include residual starting materials from synthesis, by-
products, and water.

Applications in Research and Drug Development

While specific literature on the applications of 3-Ethylhexanoic acid in drug development is
not abundant, its isomer, 2-Ethylhexanoic acid, is widely utilized and provides insights into
potential applications.

4.1. Role in Pharmaceutical Manufacturing:

2-Ethylhexanoic acid is a crucial intermediate in the synthesis of various Active Pharmaceutical
Ingredients (APIs) and excipients.[9] Its branched alkyl chain can influence the lipophilicity,
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bioavailability, and metabolic stability of drug compounds.[9] One of its primary roles is as a
precursor for creating metal salts, which can be used in drug delivery systems or as catalysts in
biopharmaceutical manufacturing processes.[9]

4.2. Synthetic Applications:

Derivatives of 2-Ethylhexanoic acid have unique properties due to their lipophilicity and steric
bulk, making them useful in various organic synthesis applications, including:[10]

e Amide formation[10]

« Allyl deprotection[10]

o Stereoselective reductive amination[10]

It has also been used as a dual solvent-catalyst in one-pot synthesis reactions.[10]
4.3. Metabolism and Pharmacokinetics:

Studies on the metabolism of 2-Ethylhexanoic acid in rats have shown that it is rapidly
eliminated, predominantly in the urine.[11] The major urinary metabolites include the
glucuronide of the parent compound and various oxidized forms.[11] In humans, the major
catabolic pathway for 2-Ethylhexanoic acid is beta-oxidation, with the dominant urinary
metabolite being 3-oxo-2-ethylhexanoic acid.[12]

Experimental Protocols

Detailed experimental protocols for the specific use of 3-Ethylhexanoic acid in drug
development are not readily available in the reviewed literature. However, a general protocol
for the synthesis of a structurally related compound and a protocol for the synthesis of a metal
salt of 2-Ethylhexanoic acid are provided as examples of relevant laboratory procedures.

5.1. Example Protocol: Synthesis of a Structurally Related Propanoic Acid Derivative

This protocol describes the synthesis of 3-(2-oxocyclohexyl)propanoic acid and can serve as a
general workflow for reactions involving Michael additions to form carboxylic acid derivatives.
[13]
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» Enamine Formation: Cyclohexanone is reacted with a secondary amine (e.g., pyrrolidine) in
the presence of an acid catalyst to form the corresponding enamine.

e Michael Addition: The enamine then undergoes a Michael addition with an acrylate ester
(e.g., methyl acrylate).[13]

e Hydrolysis: The resulting ester is hydrolyzed to the carboxylic acid using an aqueous acid or
base.[13]

5.2. Example Protocol: Synthesis of Rhodium (II) 2-Ethylhexanoate

This protocol is adapted from a patent for the synthesis of a rhodium (1) salt of 2-Ethylhexanoic
acid and illustrates a method for preparing metal complexes of this class of compounds.[14]

o Salt Formation: 2-Ethylhexanoic acid is reacted with a sodium hydroxide solution to form
sodium 2-ethylhexanoate.[14]

o Complexation: Rhodium trichloride is added to the solution, and the mixture is refluxed for 24
hours.[14]

« |solation: After cooling, the pH is adjusted, and the product is isolated by filtration and dried
under vacuum.[14]

Safety and Handling

3-Ethylhexanoic acid and its isomer 2-Ethylhexanoic acid are classified as hazardous
substances. It is imperative to handle these chemicals with appropriate personal protective
equipment (PPE) in a well-ventilated area.

Hazard Statements:[15][16]

Harmful if swallowed.[15]

Harmful in contact with skin.[15][16]

Causes skin irritation.[16]

Causes serious eye irritation.[16]
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e Suspected of damaging the unborn child.[15][16]
o May damage fertility or the unborn child.[16]

Precautionary Statements:[15][16]

Obtain special instructions before use.[16]

o Wear protective gloves, protective clothing, eye protection, and face protection.[15][16]
» |IF exposed or concerned: Get medical advice/attention.[15][16]

o Store locked up.[15][16]

» Dispose of contents/container in accordance with local/regional/national/international
regulations.[15]

Always consult the Safety Data Sheet (SDS) provided by the supplier for complete and detailed
safety information before handling this chemical.

Conclusion

3-Ethylhexanoic acid is a commercially available branched-chain carboxylic acid with
potential applications in organic synthesis and as a building block in drug development. While
its direct applications are less documented than its isomer, 2-Ethylhexanoic acid, the properties
and reactivity of the latter provide a strong indication of the potential utility of 3-Ethylhexanoic
acid. Researchers and drug development professionals should consider the purity and impurity
profile of the commercially available material and adhere to strict safety protocols when
handling this compound.

Visualizations
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Caption: Workflow for sourcing 3-Ethylhexanoic acid.
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Caption: General synthesis pathway for a propanoic acid derivative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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